1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-4-(2-furoyl)-1,4-diazepane

• IUPAC Name: [4-(2-benzyl-1,3-thiazole-4-carbonyl)-1,4-diazepan-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C21H21N3O3S/c25-20(17-15-28-19(22-17)14-16-6-2-1-3-7-16)23-9-5-10-24(12-11-23)21(26)18-8-4-13-27-18/h1-4,6-8,13,15H,5,9-12,14H2
• InChI Key: YSNHACQDHCIVCG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)C2=CSC(=N2)CC3=CC=CC=C3)C(=O)C4=CC=CO4
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol

Description

1-[(2-benzyl-1,3-thiazol-4-yl)carbonyl]-4-(2-furoyl)-1,4-diazepane is a useful research compound. Its molecular formula is C21H21N3O3S and its molecular weight is 395.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 395.13036271 g/mol and the complexity rating of the compound is 555. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Benzodiazepines in Scientific Research

Neurological Studies : Benzodiazepines, such as diazepam, have been extensively used in neurological research to study their effects on gamma-aminobutyric acid (GABA) receptors and their role in modulating neuronal excitability. This research helps understand the mechanisms underlying anxiety, sleep disorders, and epilepsy.

Toxicity Studies : Research on propylene glycol, a solvent used for intravenous benzodiazepines like lorazepam and diazepam, has highlighted the potential for propylene glycol toxicity in medical ICU patients. This underscores the importance of monitoring and understanding excipients in drug formulations (Wilson et al., 2005).

Thiazoles in Scientific Research

Pharmacological Effects : Studies on derivatives of benzo[d]thiazol have explored their potential antidepressant and anticonvulsant effects, shedding light on new therapeutic avenues for treating these conditions. For instance, certain benzo[d]thiazol derivatives have shown significant effects in animal models, contributing to the development of new drugs with potential applications in mental health (Qing‐Hao Jin et al., 2019).

Metabolism Studies : The disposition and metabolism of novel compounds, including those with thiazolyl groups, are crucial in drug development. For example, research on the metabolism of SB-649868, an orexin receptor antagonist, provides insights into its elimination pathways and metabolite profiles, informing safety and efficacy assessments (Renzulli et al., 2011).